4-Methyl-2-phenylaniline
Overview
Description
4-Methyl-2-phenylaniline is an organic compound with the molecular formula C13H13N. It is a derivative of aniline, where the amino group is substituted with a phenyl group and a methyl group. This compound is known for its applications in various fields, including organic synthesis and material science.
Preparation Methods
Synthetic Routes and Reaction Conditions: 4-Methyl-2-phenylaniline can be synthesized through several methods. One common approach involves the reduction of 4-methyl-2-nitrophenylbenzene using hydrogen gas in the presence of a palladium catalyst. Another method includes the reaction of 4-methyl-2-bromophenylbenzene with ammonia under high temperature and pressure conditions .
Industrial Production Methods: In industrial settings, this compound is often produced through the catalytic hydrogenation of 4-methyl-2-nitrophenylbenzene. This process involves the use of a palladium or platinum catalyst and hydrogen gas at elevated temperatures and pressures .
Chemical Reactions Analysis
Types of Reactions: 4-Methyl-2-phenylaniline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding quinones or nitroso derivatives.
Reduction: It can be reduced to form corresponding amines or hydrazines.
Substitution: It can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like nitric acid, sulfuric acid, and halogens (chlorine, bromine) are commonly employed.
Major Products Formed:
Oxidation: Quinones, nitroso derivatives.
Reduction: Amines, hydrazines.
Substitution: Nitro, sulfonyl, and halogenated derivatives.
Scientific Research Applications
4-Methyl-2-phenylaniline has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals.
Biology: It serves as a building block for the synthesis of biologically active compounds.
Medicine: It is investigated for its potential use in drug development and as a precursor for various therapeutic agents.
Industry: It is used in the production of polymers, resins, and other advanced materials .
Mechanism of Action
The mechanism of action of 4-Methyl-2-phenylaniline involves its interaction with various molecular targets and pathways. It can act as a nucleophile in substitution reactions, forming covalent bonds with electrophilic centers. Additionally, it can undergo redox reactions, influencing the redox state of biological systems .
Comparison with Similar Compounds
Phenylalanine: An essential amino acid with a similar phenyl group structure.
Aniline: The parent compound with an amino group attached to a benzene ring.
4-Methylphenylamine: A compound with a similar methyl substitution but lacking the phenyl group
Uniqueness: 4-Methyl-2-phenylaniline is unique due to its dual substitution pattern, which imparts distinct chemical and physical properties. This makes it a valuable intermediate in organic synthesis and a versatile compound in various applications .
Biological Activity
4-Methyl-2-phenylaniline, also known as p-toluidine, is an aromatic amine with the chemical formula . This compound has garnered attention in various fields of research due to its potential biological activities and applications in medicinal chemistry.
- Molecular Formula :
- Molecular Weight : 197.25 g/mol
- CAS Number : 42308-28-1
This compound is characterized by its two aromatic rings and an amino group, which contribute to its reactivity and biological interactions.
Anticancer Potential
Recent studies have indicated that derivatives of this compound exhibit significant anticancer properties. For instance, modifications of the compound have been shown to enhance selectivity towards cancer cells, potentially leading to new chemotherapeutic agents.
Case Study: Synthesis of Antitumor Peptides
Research has focused on synthesizing peptides based on this compound derivatives, demonstrating promising antitumor activity. These peptides were tested for their ability to inhibit tumor growth in various cancer models. The findings suggest that these compounds may be effective against multiple myeloma and other solid tumors due to their selective cytotoxicity .
The biological activity of this compound is believed to be mediated through several mechanisms:
- Inhibition of Nucleic Acid Synthesis : Compounds derived from this compound have been shown to inhibit the growth of nucleic acids in vitro, which is crucial for cancer cell proliferation.
- Selective Uptake by Tumor Cells : The compound's structure allows it to be selectively transported into tumor cells via specific amino acid transporters, enhancing its therapeutic efficacy .
Toxicological Profile
While exploring the biological activities, it is essential to consider the toxicological aspects of this compound. Studies indicate that this compound can exhibit toxicity at high concentrations, necessitating careful dose management during therapeutic applications .
Table 1: Summary of Biological Activities
Recent Studies
- Phenylalanine Analogs : A study highlighted the structure–activity relationship of phenylalanine analogs, including this compound, focusing on their interaction with LAT1 transporters. This research suggests that modifications can significantly alter their biological efficacy and selectivity for tumor cells .
- Antibacterial Properties : Preliminary investigations into the antibacterial activity of related compounds have shown potential against multidrug-resistant strains, indicating a broader spectrum of biological activity beyond anticancer effects .
Properties
IUPAC Name |
4-methyl-2-phenylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUDNAOXIFNMHEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80405690 | |
Record name | 4-methyl-2-phenylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42308-28-1 | |
Record name | 4-methyl-2-phenylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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